Cas no 28691-47-6 (Benzodisoxazole-3-carboxylic Acid)

• Product Name: Benzodisoxazole-3-carboxylic Acid
• CAS No: 28691-47-6
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD06659786
• CID: 239859
• PubChem ID: 2735445
• Update Time: 2025-04-19

Benzodisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID
• 1,2-benzoxazole-3-carboxylic acid
• Benzo[d]isoxazole-3-carboxylic acid
• 3-carboxy-1,2-benzisoxazole
• benzisoxazole-3-carboxylic acid
• 1,2-Benzisoxazole-3-carboxylicacid
• C8H5NO3
• benzo(d)isoxazole-3-carboxylic acid
• benzisoxazole-3-carboxylic
• 3-carboxy-l,2-benzisoxazole
• 3-benzisoxazolecarboxylic acid
• VPYXATIIMHQAPR-UHFFFAOYSA-N
• BBL102791
• STL556598
• FCH832076
• AB26306
• AKOS006228690
• J-519727
• EN300-147407
• SY016150
• SCHEMBL496601
• GS-4147
• CS-W005473
• 28691-47-6
• AMY12173
• A847375
• DTXSID70370727
• FT-0701778
• 1,2-benzisoxazole-3-carboxylic acid, AldrichCPR
• MFCD06659786
• Benzo[d]isoxazole-3-carboxylicAcid
• DB-067964
• Benzodisoxazole-3-carboxylic Acid

• MDL： MFCD06659786
• Inchi： 1S/C8H5NO3/c10-8(11)7-5-3-1-2-4-6(5)12-9-7/h1-4H,(H,10,11)
• InChI Key： VPYXATIIMHQAPR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)O)=N1

Computed Properties

• Exact Mass: 163.02700
• Monoisotopic Mass: 163.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.455
• Boiling Point: 379.7°C at 760 mmHg
• Flash Point: 183.48°C
• Refractive Index: 1.661
• PSA: 63.33000
• LogP: 1.52600

Benzodisoxazole-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles